Cas no 167276-67-7 (Heptanediimidamide)

Heptanediimidamide structure
Heptanediimidamide structure
Product Name:Heptanediimidamide
CAS No:167276-67-7
MF:C7H16N4
MW:156.228740692139
CID:110895
PubChem ID:4612841
Update Time:2025-04-18

Heptanediimidamide Chemical and Physical Properties

Names and Identifiers

    • Heptanediimidamide
    • 1,5-DIAMIDINOPENTANE
    • (1Z,7E)-heptanediimidamide
    • CHEMBL104907
    • 167276-67-7
    • DTXSID40404881
    • AKOS006295193
    • BDBM50032507
    • Inchi: 1S/C7H16N4/c8-6(9)4-2-1-3-5-7(10)11/h1-5H2,(H3,8,9)(H3,10,11)
    • InChI Key: BDXJXNZKZVXYJA-UHFFFAOYSA-N
    • SMILES: NC(CCCCCC(=N)N)=N

Computed Properties

  • Exact Mass: 156.13768
  • Monoisotopic Mass: 156.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.7A^2
  • XLogP3: -0.6

Experimental Properties

  • Density: 1.18
  • Boiling Point: 285.2°Cat760mmHg
  • Flash Point: 126.3°C
  • Refractive Index: 1.555
  • PSA: 99.74
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